Cycloalliin Cycloalliin Cycloalliin belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Cycloalliin is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, cycloalliin is primarily located in the cytoplasm. Outside of the human body, cycloalliin can be found in garden onion, onion-family vegetables, soft-necked garlic, and wild leek. This makes cycloalliin a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 15042-85-0
VCID: VC21285448
InChI: InChI=1S/C6H11NO3S/c1-4-2-11(10)3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
SMILES: CC1CS(=O)CC(N1)C(=O)O
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol

Cycloalliin

CAS No.: 15042-85-0

Cat. No.: VC21285448

Molecular Formula: C6H11NO3S

Molecular Weight: 177.22 g/mol

* For research use only. Not for human or veterinary use.

Cycloalliin - 15042-85-0

Specification

Description Cycloalliin belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Cycloalliin is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, cycloalliin is primarily located in the cytoplasm. Outside of the human body, cycloalliin can be found in garden onion, onion-family vegetables, soft-necked garlic, and wild leek. This makes cycloalliin a potential biomarker for the consumption of these food products.
CAS No. 15042-85-0
Molecular Formula C6H11NO3S
Molecular Weight 177.22 g/mol
IUPAC Name 5-methyl-1-oxo-1,4-thiazinane-3-carboxylic acid
Standard InChI InChI=1S/C6H11NO3S/c1-4-2-11(10)3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
Standard InChI Key JYMHODZXTIGVPA-UHFFFAOYSA-N
SMILES CC1CS(=O)CC(N1)C(=O)O
Canonical SMILES CC1CS(=O)CC(N1)C(=O)O

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